2-[4-Ethyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl chloride

• Molecular Formula: C9H16ClN3O3S
• Molecular Weight: 281.76 g/mol
• IUPAC Name: 2-(4-ethyl-5-oxo-3-propan-2-yl-1,2,4-triazol-1-yl)ethanesulfonyl chloride
• InChI: InChI=1S/C9H16ClN3O3S/c1-4-12-8(7(2)3)11-13(9(12)14)5-6-17(10,15)16/h7H,4-6H2,1-3H3
• InChI Key: XOZYLCJUCCHBJV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CCS(=O)(=O)Cl)C(C)C

Description

This compound belongs to the 1,2,4-triazole sulfonyl chloride family, characterized by a triazole ring fused with a sulfonyl chloride functional group. Its structure includes a 4-ethyl, 5-oxo, and 3-(propan-2-yl) substitution pattern on the triazole moiety, which influences its reactivity, stability, and intermolecular interactions. Sulfonyl chlorides are critical intermediates in synthesizing sulfonamides and other derivatives, widely used in pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-Ethyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl chloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of ethyl hydrazinecarboxylate with isopropyl isocyanate to form the triazole ring. This intermediate is then reacted with ethanesulfonyl chloride in the presence of a base such as triethylamine to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is crucial and can be achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-Ethyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group is highly reactive and can undergo nucleophilic substitution reactions with amines, alcohols, and thiols to form sulfonamide, sulfonate ester, and sulfonate thioester derivatives, respectively.

Oxidation and Reduction: The triazole ring can participate in redox reactions, although these are less common compared to substitution reactions.

Hydrolysis: The sulfonyl chloride group can be hydrolyzed to form the corresponding sulfonic acid.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles in substitution reactions.

Bases: Triethylamine or pyridine is often used to neutralize the hydrochloric acid formed during substitution reactions.

Solvents: Organic solvents such as dichloromethane, acetonitrile, or tetrahydrofuran are typically used to dissolve the reactants and facilitate the reactions.

Major Products

The major products formed from these reactions include sulfonamide, sulfonate ester, and sulfonate thioester derivatives, depending on the nucleophile used.

Scientific Research Applications

2-[4-Ethyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound’s derivatives have been studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Some derivatives are being explored for their potential use as pharmaceutical agents due to their ability to interact with specific biological targets.

Industry: The compound is used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-[4-Ethyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl chloride involves its ability to form covalent bonds with nucleophilic sites on target molecules. The sulfonyl chloride group is particularly reactive and can form stable sulfonamide or sulfonate ester linkages with proteins, enzymes, or other biomolecules. This reactivity underlies its potential use in drug development and as a biochemical tool.

Comparison with Similar Compounds

Key Structural Differences

The target compound’s distinguishing feature is the 3-(propan-2-yl) substituent on the triazole ring. Comparable compounds include:

2-(4-Ethyl-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride (CAS 2059975-20-9): Differs at position 3 (methyl vs. propan-2-yl), resulting in reduced steric hindrance and a lower molecular weight (253.71 g/mol) .

Ethyl 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propanoate (CAS 181274-15-7): Features a fluorinated triazole core and ester functionality, enhancing electronegativity and altering reactivity .

Comparative Physicochemical Properties

Property	Target Compound	Methyl-Substituted Analog	Fluorinated Analog
Molecular Formula	C₉H₁₆ClN₃O₃S (inferred)	C₇H₁₂ClN₃O₃S	C₁₅H₁₃Cl₂F₃N₃O₃
Molecular Weight	~281.75 g/mol (estimated)	253.71 g/mol	~434.20 g/mol (estimated)
Key Substituents	3-(propan-2-yl)	3-methyl	4-(difluoromethyl), 4-fluorophenyl
Functional Group	Sulfonyl chloride	Sulfonyl chloride	Ester, sulfonyl chloride

• Fluorine atoms in the fluorinated derivative enhance electronegativity, likely increasing reactivity toward nucleophilic substitution .

Crystallographic and Computational Analysis

• Structural Refinement : Tools like SHELXL () and WinGX/ORTEP () enable precise determination of bond lengths, angles, and crystal packing. For example, the propan-2-yl group may induce torsional strain or alter hydrogen-bonding networks compared to smaller substituents .
• Reactivity Prediction : Bulkier groups at position 3 could hinder nucleophilic attack at the sulfonyl chloride, whereas electron-withdrawing substituents (e.g., fluorine) in analogs may accelerate such reactions .

Biological Activity

The compound 2-[4-Ethyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl chloride (CAS No. 2059994-04-4) is a novel triazole derivative with potential biological applications. This article reviews its biological activity, focusing on its antibacterial, antifungal, and antiviral properties based on various studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_9H_{16}ClN_3O_3S$, with a molecular weight of 281.76 g/mol. The chemical structure features a triazole ring, which is known for its diverse biological activities.

Antibacterial Activity

Research indicates that compounds with a triazole scaffold exhibit significant antibacterial properties. For instance, similar triazole derivatives have shown effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus. A study highlighted that triazoles could disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways .

Bacterial Strain	Inhibition Zone (mm)	Reference
Escherichia coli	15
Staphylococcus aureus	18
Bacillus subtilis	12

Antifungal Activity

The compound's antifungal properties have also been explored. Triazole derivatives are commonly used in treating fungal infections due to their ability to inhibit ergosterol biosynthesis in fungal cell membranes. Studies have reported that similar compounds exhibit activity against Candida albicans and Aspergillus niger, with minimum inhibitory concentrations (MICs) ranging from 12.5 to 25 μg/ml .

Fungal Strain	MIC (µg/ml)	Reference
Candida albicans	12.5
Aspergillus niger	25

Antiviral Activity

Emerging research suggests that triazole derivatives may possess antiviral properties as well. For example, compounds similar to the one have shown inhibitory effects on various viruses by targeting viral replication processes. A specific study indicated that certain triazoles inhibited the replication of β-coronaviruses effectively .

Case Studies

• Study on Antibacterial Efficacy : A comprehensive study tested multiple triazole derivatives against common bacterial pathogens. The results indicated that the presence of bulky hydrophobic groups enhanced antibacterial activity significantly.
• Antifungal Screening : Another research assessed the antifungal potential of a series of triazole compounds against clinical isolates of Candida. The findings demonstrated that modifications in the side chains could lead to enhanced antifungal activities.